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Compound of Interest

Compound Name: Ochromycinone

Cat. No.: B019200 Get Quote

Comparative Analysis of Synthetic Routes to
Ochromycinone
For Researchers, Scientists, and Drug Development Professionals

Ochromycinone, a member of the angucyclinone class of antibiotics, has garnered significant

interest due to its potent biological activity. The total synthesis of this complex molecule has

been approached through various innovative strategies. This guide provides a comparative

analysis of three prominent synthetic routes to (+)-Ochromycinone, offering a detailed

examination of their methodologies, efficiencies, and key chemical transformations.

At a Glance: Comparison of Synthetic Routes
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Parameter Reddy et al. (2007) Toste et al. (2005)
Carretero et al.

(1999)

Key Reaction
Enyne Metathesis /

Diels-Alder

Gold-Catalyzed

Benzannulation

Tandem Diels-Alder /

Sulfoxide Elimination

Overall Yield 23%
Not explicitly stated

for the full sequence
28%

Number of Steps 8
Not explicitly stated

for the full sequence

4 (in a two-pot

procedure)

Enantioselectivity
High (via asymmetric

enolate alkylation)

High (chiral starting

material)

80% ee (kinetic

resolution)

Starting Materials Known oxazolidinone
Enantiopure propargyl

alcohol

(S)-5-methoxy-2-(p-

tolylsulfinyl)-1,4-

naphthoquinone and

racemic

vinylcyclohexene

Synthetic Route Overviews
This section details the strategic bond disconnections and key transformations for each of the

three synthetic routes to (+)-Ochromycinone.

Enantioselective Synthesis via Enyne Metathesis and
Diels-Alder Reaction (Reddy et al., 2007)
This approach constructs the tetracyclic core of Ochromycinone through a convergent

strategy, uniting two key fragments via a Diels-Alder reaction. The diene component is

synthesized enantioselectively using an intramolecular enyne metathesis.[1][2]
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(+)-OchromycinoneTetracyclic Precursor Photooxygenation

Enantiopure Diene Diels-Alder Reaction

Bromonaphthoquinone

Acyclic Enyne Enyne MetathesisKnown Oxazolidinone Multi-step synthesis

(+)-Ochromycinone(+)-Rubiginone B2 Demethylation (BCl3)Dihydrotetraphenone Derivative Oxidation (CAN)Linear Alkynyl Enynal

AuCl3-catalyzed
[4+2] Benzannulation

Naphthalene Derivative Stille Coupling

Alkynyl Stannane

(+)-Ochromycinone(+)-Rubiginone B2 DeprotectionTetracyclic Adduct Aromatization
(S)-Sulfinyl-Naphthoquinone

Tandem Diels-Alder/
Sulfoxide Elimination
(Kinetic Resolution)

Racemic Vinylcyclohexene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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